Cas no 1339102-82-7 (1-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylpropan-2-amine)

• Product Name: 1-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylpropan-2-amine
• CAS No: 1339102-82-7
• MF: C₆H₁₁N₃S₂
• MW: 189.301637887955
• MDL: MFCD20184864
• CID: 5159031
• PubChem ID: 21478226
• Update Time: 2025-06-14

1-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-[(2-AMINOPROPYL)SULFANYL]-5-METHYL-1,3,4-THIADIAZOLE
• 1-((5-Methyl-1,3,4-thiadiazol-2-yl)thio)propan-2-amine
• 1-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]propan-2-amine
• 2-Propanamine, 1-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-
• 1-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylpropan-2-amine

• MDL： MFCD20184864
• Inchi： 1S/C6H11N3S2/c1-4(7)3-10-6-9-8-5(2)11-6/h4H,3,7H2,1-2H3
• InChI Key： UGGVNSWOKPMJTD-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C)S1)CC(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 122
• XLogP3: 1.1
• Topological Polar Surface Area: 105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylpropan-2-amine

Comprehensive Overview of 1-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylpropan-2-amine (CAS No. 1339102-82-7)

1-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylpropan-2-amine (CAS No. 1339102-82-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a thiadiazole ring with a sulfanylpropan-2-amine moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating infectious diseases and metabolic disorders.

The compound's CAS number 1339102-82-7 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and commercial contexts. Its thiadiazole core is known for exhibiting antimicrobial, antifungal, and anti-inflammatory properties, aligning with current trends in antibiotic resistance research. As the global healthcare sector grapples with multidrug-resistant pathogens, derivatives of 1-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylpropan-2-amine are being explored for their efficacy against resistant bacterial strains.

In agrochemistry, this compound's sulfanyl group contributes to its role as a potential pesticide intermediate. With increasing emphasis on sustainable farming practices, researchers are investigating its utility in developing eco-friendly crop protection agents. The 5-methyl-1,3,4-thiadiazol-2-yl fragment may enhance stability and bioavailability, addressing key challenges in formulation science.

From a synthetic chemistry perspective, the compound's reactivity is influenced by its amine and thioether functionalities. Recent publications highlight its use in cross-coupling reactions, a hot topic in catalytic methodologies. The rise of green chemistry has also spurred interest in optimizing its synthesis to reduce waste and energy consumption, reflecting broader industry shifts toward sustainable manufacturing.

Analytical characterization of CAS 1339102-82-7 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, which are frequently searched topics among chemists. Its purity profile is crucial for regulatory compliance, especially in GMP-certified production facilities. Discussions on platforms like ResearchGate often focus on its spectral data interpretation, underscoring the need for accessible reference materials.

Market analysts note growing procurement inquiries for 1-(5-methyl-1,3,4-thiadiazol-2-yl)sulfanylpropan-2-amine from contract research organizations (CROs). This trend correlates with the expansion of pharmaceutical outsourcing, another high-search-volume term in business intelligence reports. Suppliers frequently list it under categories like building blocks or scaffolds for combinatorial chemistry.

Environmental fate studies of this compound are emerging as a niche research area, coinciding with increased scrutiny of chemical persistence in ecosystems. Computational models predicting its biodegradation pathways are gaining traction, reflecting interdisciplinary approaches to environmental risk assessment.

In summary, 1339102-82-7 represents a compelling case study at the intersection of medicinal chemistry and industrial applications. Its structural complexity and functional diversity position it as a valuable asset in addressing contemporary challenges across multiple scientific domains.